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Introduction

ATTO 590 is a fluorescent label belonging to the rhodamine dye family, characterized by its
strong absorption, high fluorescence quantum yield, and excellent thermal and photostability.[1]
[2][3][4] These properties make it an ideal candidate for various life science applications,
including protein labeling for fluorescence microscopy, single-molecule detection, flow
cytometry (FACS), and fluorescence in-situ hybridization (FISH).[3][4] The N-
hydroxysuccinimidyl (NHS) ester functional group of ATTO 590 allows for its covalent
attachment to primary amino groups on proteins, such as the N-terminus and the epsilon-amino
group of lysine residues, forming a stable amide bond.[5][6][7] This document provides a
detailed protocol for the successful labeling of proteins with ATTO 590 NHS ester, purification
of the conjugate, and subsequent characterization.

Physicochemical Properties and Quantitative Data

ATTO 590 NHS ester is a reactive dye that enables the fluorescent labeling of biomolecules. A
summary of its key quantitative data is presented in the table below for easy reference.
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Property Value Reference
Excitation Maximum (Aex) 593 nm [L1121[31[4]
Emission Maximum (Aem) 622 nm [1][2][3]14]

Molar Extinction Coefficient
1.2 x 10"5 M-1 cm-1
(emax)

[1112](31[4]

Fluorescence Quantum Yield

) 80% [1][2][4]
Fluorescence Lifetime (tfl) 3.7ns [1][2]14]
Molecular Weight 788.24 g/mol [8]

Correction Factor (CF280) 0.43 [1112][3]
Correction Factor (CF260) 0.39 [11[2][3]

Experimental Protocols

Materials and Equipment
e ATTO 590 NHS ester

e Protein of interest

o Amine-free buffer (e.g., Phosphate-Buffered Saline (PBS), MES, or HEPES)

e Sodium bicarbonate buffer (1 M, pH 8.3-9.0)

e Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

e Purification column (e.g., Sephadex G-25)
e Microcentrifuge tubes
e Pipettes and tips

e Spectrophotometer
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o Shaker/rotator

Experimental Workflow

The overall workflow for protein labeling with ATTO 590 NHS ester involves preparing the
reagents, performing the labeling reaction, and purifying the final conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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